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Compound of Interest

5-Bromo-8-methoxy-1,7-
Compound Name: o
naphthyridine

Cat. No.: B1448274

CAS Number: 1447965-76-5
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available information on 5-Bromo-8-
methoxy-1,7-naphthyridine. Despite a comprehensive search of scientific databases and
chemical supplier information, detailed experimental protocols for the synthesis and specific
biological activity data for this particular compound are not readily available in the public
domain. This document therefore summarizes the known chemical properties of the target
compound and provides a general overview of the synthesis and biological importance of the
broader class of naphthyridines, to which it belongs.

Chemical and Physical Properties

A summary of the key physicochemical properties for 5-Bromo-8-methoxy-1,7-naphthyridine
IS presented in the table below. This information is primarily derived from chemical supplier
databases and computational predictions.
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Property Value Source

CAS Number 1447965-76-5 Fluorochem, PubChem[1]
Molecular Formula CoH7BrN20 PubChem|[2]

Molecular Weight 239.07 g/mol CymitQuimica[1]

Purity Typically 297% CymitQuimica[1]

InChl Key GIKRAZSBXOSED)- PubChem[2]

UHFFFAOYSA-N

COC1=NC=C(C2=C1N=CC=C
SMILES 8 PubChem([2]
r

Synthesis of Naphthyridine Derivatives: A General
Perspective

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-8-methoxy-1,7-
naphthyridine has not been identified in the reviewed literature, the synthesis of naphthyridine
cores is well-established. Common synthetic strategies include the Skraup and Friedlander
reactions, which involve the condensation of aminopyridines with carbonyl compounds.

Below is a generalized workflow for the synthesis of a substituted naphthyridine, based on
common organic chemistry principles. It is important to note that this is a representative
workflow and not a validated protocol for the synthesis of 5-Bromo-8-methoxy-1,7-
naphthyridine.
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Caption: Generalized synthetic workflow for a substituted naphthyridine.
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Biological Activity of the Naphthyridine Scaffold

The naphthyridine core is a "privileged scaffold” in medicinal chemistry, meaning it is a
structural motif that is recurrently found in potent, biologically active compounds.[3] Derivatives
of the various naphthyridine isomers have demonstrated a wide array of pharmacological
activities, including:

» Anticancer: Some naphthyridine derivatives act as topoisomerase inhibitors, interfering with
DNA replication in cancer cells.[4]

» Antibacterial: The quinolone class of antibiotics, which includes nalidixic acid, features a
naphthyridine-like core and functions by inhibiting bacterial DNA gyrase.

» Anti-inflammatory: Certain naphthyridine compounds have shown potential as anti-
inflammatory agents.[3]

» Antiviral and Antimalarial: The versatile naphthyridine structure has been explored for the
development of antiviral and antimalarial drugs.[3]

A simplified representation of the diverse biological targets of the naphthyridine scaffold is
shown below.
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Caption: Diverse biological activities of the naphthyridine scaffold.

Conclusion and Future Directions

5-Bromo-8-methoxy-1,7-naphthyridine is a chemical entity with a defined structure and CAS
number. However, there is a significant lack of publicly available data regarding its specific
synthesis, experimental properties, and biological activity. The broader family of naphthyridines
is of great interest to the medicinal chemistry community due to its proven track record as a
versatile scaffold for drug discovery.

Future research on 5-Bromo-8-methoxy-1,7-naphthyridine would require:

» Development and publication of a robust synthetic protocol. This would enable the
production of the compound in sufficient quantities for further study.

» Thorough characterization of its physicochemical properties. This includes experimental
determination of melting point, solubility, and spectral data (NMR, IR, Mass Spectrometry).
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o Comprehensive biological screening. A battery of in vitro assays would be necessary to
determine if this specific substitution pattern on the 1,7-naphthyridine core confers any
interesting pharmacological properties.

Without such dedicated research, the potential applications of 5-Bromo-8-methoxy-1,7-
naphthyridine remain speculative and based solely on the general activities of the parent
scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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